molecular formula C10H12O2 B8808971 1-(3-Methylphenoxy)-2-propanone CAS No. 6437-48-5

1-(3-Methylphenoxy)-2-propanone

Cat. No.: B8808971
CAS No.: 6437-48-5
M. Wt: 164.20 g/mol
InChI Key: CMZUPPWOTAZLEZ-UHFFFAOYSA-N
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Description

1-(3-Methylphenoxy)-2-propanone is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

6437-48-5

Molecular Formula

C10H12O2

Molecular Weight

164.20 g/mol

IUPAC Name

1-(3-methylphenoxy)propan-2-one

InChI

InChI=1S/C10H12O2/c1-8-4-3-5-10(6-8)12-7-9(2)11/h3-6H,7H2,1-2H3

InChI Key

CMZUPPWOTAZLEZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)OCC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of chloroacetone (43.75 g.) and finely-powdered potassium iodide (1 g.) in ethyl methyl ketone (50 ml.) was added dropwise, over 25 minutes, to a stirred, refluxing mixture of 3-methylphenol (54 g.) and dry potassium carbonate (82 g.) in ethyl methyl ketone (100 ml). Stirring and refluxing were continued for a total of 5 hours and the mixture was cooled, poured into water (cs. 500 ml.) and extracted with ether. The ether extract was washed exhaustively with 5N-sodium hydroxide, dried over anhydrous sodium sulphate and evaporated. The residue was distilled to give a fraction b.p. 126°-134°/13 mm. Redistillation gave 1-(3-methylphenoxy)-propan-2-one, b.p. 124°-126°/13 mm.
Quantity
43.75 g
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reactant
Reaction Step One
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1 g
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reactant
Reaction Step One
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50 mL
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solvent
Reaction Step One
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54 g
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reactant
Reaction Step Two
Quantity
82 g
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reactant
Reaction Step Two
Quantity
100 mL
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solvent
Reaction Step Two
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Quantity
500 mL
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